Cas no 1803425-72-0 (7-Ethylbenzo[d]oxazole-2-acrylic acid)

• Product Name: 7-Ethylbenzo[d]oxazole-2-acrylic acid
• CAS No: 1803425-72-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4819015
• Update Time: 2025-05-26

7-Ethylbenzo[d]oxazole-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Ethylbenzo[d]oxazole-2-acrylic acid

• Inchi： 1S/C12H11NO3/c1-2-8-4-3-5-9-12(8)16-10(13-9)6-7-11(14)15/h3-7H,2H2,1H3,(H,14,15)/b7-6+
• InChI Key： JIFOWSXYSQJKOJ-VOTSOKGWSA-N
• SMILES： O1C(/C=C/C(=O)O)=NC2=CC=CC(CC)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3

Additional information on 7-Ethylbenzo[d]oxazole-2-acrylic acid

7-Ethylbenzo[d]oxazole-2-acrylic acid (CAS No. 1803425-72-0): A Versatile Scaffold in Modern Pharmaceutical Research

7-Ethylbenzo[d]oxazole-2-acrylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803425-72-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic acid has garnered considerable attention due to its structural versatility and potential applications in drug discovery and development. The compound's unique framework, combining a benzo[d]oxazole core with an acrylic acid side chain, makes it a valuable scaffold for designing novel bioactive molecules.

The benzo[d]oxazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the acrylic acid group further enhances its utility by providing a reactive site for chemical modifications, enabling the synthesis of diverse derivatives. These modifications can fine-tune the pharmacological properties of the compound, making it suitable for various therapeutic applications.

In recent years, 7-Ethylbenzo[d]oxazole-2-acrylic acid has been explored in several cutting-edge research areas. One notable application lies in the development of anticancer agents. The benzo[d]oxazole scaffold has been shown to exhibit inhibitory effects on several kinases and other enzymes involved in cancer cell proliferation and survival. By incorporating the acrylic acid group, researchers can introduce additional functionalization possibilities, potentially leading to more potent and selective anticancer compounds.

Moreover, this compound has shown promise in the field of anti-inflammatory drug design. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular targets, and modulating these pathways is crucial for developing effective anti-inflammatory therapies. The structural features of 7-Ethylbenzo[d]oxazole-2-acrylic acid make it an attractive candidate for inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent studies have demonstrated that derivatives of this compound can exhibit significant anti-inflammatory activity in preclinical models.

The compound's potential extends beyond oncology and inflammation into other therapeutic areas as well. For instance, it has been investigated for its antimicrobial properties, showing efficacy against various bacterial and fungal strains. This broad spectrum of activity makes it a versatile starting point for developing novel antimicrobial agents, particularly in the face of growing antibiotic resistance.

From a synthetic chemistry perspective, 7-Ethylbenzo[d]oxazole-2-acrylic acid serves as an excellent building block for constructing more complex molecular architectures. The acrylic acid group can undergo various reactions such as esterification, amidation, and alkylation, allowing for the creation of a wide array of derivatives with tailored properties. These synthetic pathways are crucial for generating lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The importance of this compound is further underscored by its role in academic and industrial research collaborations. Numerous laboratories have utilized CAS No. 1803425-72-0 as a starting material to develop novel therapeutic entities. These collaborations often leverage high-throughput screening (HTS) technologies to rapidly identify bioactive derivatives, accelerating the drug discovery process.

In conclusion, 7-Ethylbenzo[d]oxazole-2-acrylic acid represents a promising scaffold with diverse applications in pharmaceutical research. Its unique structural features make it an ideal candidate for designing molecules targeting various diseases, including cancer, inflammation, and infections. As research continues to uncover new therapeutic opportunities, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.